Cas no 264927-73-3 ([1,2,4]Triazolo[1,5-a]pyrimidine-6-carbonitrile,7-phenyl-)

• Product name: [1,2,4]Triazolo[1,5-a]pyrimidine-6-carbonitrile,7-phenyl-
• CAS No: 264927-73-3
• MF: C₁₂H₇N₅
• MW: 221.217480897903
• CID: 247694
• PubChem ID: 902114

[1,2,4]Triazolo[1,5-a]pyrimidine-6-carbonitrile,7-phenyl- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidine-6-carbonitrile,7-phenyl-
• 7-PHENYL-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-6-CARBONITRILE
• HMS2596C22
• MLS000700805
• AB12776
• 7-phenyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile
• DTXSID60358559
• CHEMBL1903175
• AKOS024288083
• SMR000226899
• HMS3382L20
• 264927-73-3

• Inchi： InChI=1S/C12H7N5/c13-6-10-7-14-12-15-8-16-17(12)11(10)9-4-2-1-3-5-9/h1-5,7-8H
• InChI Key： AXOCENNAUYHNGF-UHFFFAOYSA-N
• SMILES： N#CC1C=NC2=NC=NN2C=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 221.07000
• Monoisotopic Mass: 221.07014524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 66.87000
• LogP: 1.66298